molecular formula C11H12ClN B8628670 4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine

4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine

Cat. No. B8628670
M. Wt: 193.67 g/mol
InChI Key: BOVOUAAQVSTIKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine is a useful research compound. Its molecular formula is C11H12ClN and its molecular weight is 193.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Chloro-N-methyl-N-(2-propynyl)benzenemethanamine

Molecular Formula

C11H12ClN

Molecular Weight

193.67 g/mol

IUPAC Name

N-[(4-chlorophenyl)methyl]-N-methylprop-2-yn-1-amine

InChI

InChI=1S/C11H12ClN/c1-3-8-13(2)9-10-4-6-11(12)7-5-10/h1,4-7H,8-9H2,2H3

InChI Key

BOVOUAAQVSTIKY-UHFFFAOYSA-N

Canonical SMILES

CN(CC#C)CC1=CC=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 31.1 g (0.2 mole) N-(4-chlorobenzyl)-methylamine and 30.3 g (0.3 mole) triethylamine in 150 ml dry benzene are added in portions at room temperature while stirring 23.8 g (0.2 mole) propargyl bromide. The solution is heated for 17 hours with reflux. After filtering off the solid phase, the the solvent is distilled under vacuum and the remaining residue fractionally distilled under reduced pressure. One thus obtains 30.9 g N-(4-chlorobenzyl)-N-methyl-2-propinylamine (79% of the theory as colorless liquid of the boiling point 86°-106° C./2 Torr.
Quantity
31.1 g
Type
reactant
Reaction Step One
Quantity
30.3 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
23.8 g
Type
reactant
Reaction Step Two

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